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Introduction

Methylphosphonate modified oligonucleotides (MPOSs) represent a significant class of nucleic
acid analogs with diverse applications in biomedical research and therapeutic development.
This modification, characterized by the replacement of a non-bridging oxygen atom with a
methyl group in the phosphate backbone, confers unique properties to these molecules. The
neutral charge of the methylphosphonate linkage enhances cellular uptake and provides
exceptional resistance to nuclease degradation, making MPOs valuable tools for modulating
gene expression and other biological processes.[1][2]

This document provides detailed application notes and protocols for the use of
methylphosphonate modified oligonucleotides in key research areas, including their role as
antisense agents, in diagnostic assays, and for drug delivery.

I. Antisense Applications

MPOs are widely employed as antisense agents to specifically inhibit gene expression. Their
mechanism of action can be broadly categorized into two types: steric blocking and RNase H-
mediated degradation of target mRNA.
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Steric Blocking Oligonucleotides

Steric-blocking MPOs physically obstruct the binding of cellular machinery to the target RNA,
thereby inhibiting processes like translation or splicing without degrading the RNA molecule.[3]

[4][5]
Mechanism of Action:

A steric-blocking MPO binds to a specific sequence on a target mRNA, typically near the
translation initiation site or at splice junctions. This binding event physically prevents the
ribosome from initiating translation or the spliceosome from accessing the splice sites, leading
to a reduction in protein production or altered splicing patterns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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